N-[3-(aminomethyl)phenyl]cyclopentanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-[3-(aminomethyl)phenyl]cyclopentanecarboxamide” is a chemical compound with the CAS Number: 926263-60-7 . It has a molecular weight of 218.3 . The physical form of this compound is a powder .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the formula C13H18N2O .Physical And Chemical Properties Analysis
“this compound” is a powder . It has a molecular weight of 218.3 . The compound is typically stored at a temperature of 4°C .Scientific Research Applications
Anticancer Agents Synthesis A study by Kumar et al. (2009) focused on synthesizing functionalized amino acid derivatives, including N-substituted cyclopropanecarboxamide, and evaluated their in vitro cytotoxicity against human cancer cell lines. Some compounds exhibited promising cytotoxicity, suggesting their potential in designing new anticancer agents (Kumar et al., 2009).
Antidepressant Potential Bonnaud et al. (1987) synthesized a series of cyclopropanecarboxylic acid derivatives, including N-[3-(aminomethyl)phenyl]cyclopentanecarboxamide, to evaluate their potential as antidepressants. Some derivatives exhibited more activity than known antidepressants, with one compound, midalcipran, progressing to phase III clinical evaluation (Bonnaud et al., 1987).
Antibiotic and Antibacterial Drugs Synthesis Ahmed (2007) discussed the synthesis of carboxamide compounds, including those related to this compound, for their potential use as antibiotics and against both Gram-positive and Gram-negative bacteria (Ahmed, 2007).
Pharmacological Properties in N-aminoalkyl Derivatives Śladowska et al. (1995) synthesized N-aminoalkyl derivatives of pyridinedicarboxamides and found that some compounds, including those related to this compound, exhibited pharmacological activity at high dosages (Śladowska et al., 1995).
NMDA Receptor Antagonists Development Shuto et al. (1995) prepared derivatives of milnacipran, a molecule structurally similar to this compound, and evaluated them as NMDA receptor antagonists. They identified compounds with significant in vitro binding affinity and protective effects in mice (Shuto et al., 1995).
Safety and Hazards
properties
IUPAC Name |
N-[3-(aminomethyl)phenyl]cyclopentanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O/c14-9-10-4-3-7-12(8-10)15-13(16)11-5-1-2-6-11/h3-4,7-8,11H,1-2,5-6,9,14H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJANKGMHOUKLIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C(=O)NC2=CC=CC(=C2)CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.